Cas no 848095-02-3 (Ethyl 5-(4-fluorophenyl)-2-thiophenecarboxylate)

• Product Name: Ethyl 5-(4-fluorophenyl)-2-thiophenecarboxylate
• CAS No: 848095-02-3
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• MDL: MFCD08056630
• CID: 1075852
• PubChem ID: 17390109
• Update Time: 2025-04-20

Ethyl 5-(4-fluorophenyl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-fluorophenyl)-2-thiophenecarboxylate
• ethyl5-(4-fluorophenyl)thiophene-2-carboxylate
• AKOS005070635
• 848095-02-3
• ethyl 5-(4-fluorophenyl)thiophene-2-carboxylate
• MFCD08056630
• CS-0361579
• 4Z-0714
• RLLSTFBIYBXBIU-UHFFFAOYSA-N
• DTXSID60589609
• SCHEMBL2715947
• STK894641
• BBL021924

• MDL： MFCD08056630
• Inchi： 1S/C13H11FO2S/c1-2-16-13(15)12-8-7-11(17-12)9-3-5-10(14)6-4-9/h3-8H,2H2,1H3
• InChI Key： RLLSTFBIYBXBIU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 250.04637893g/mol
• Monoisotopic Mass: 250.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 72-74°
• Boiling Point: 362.4±32.0 °C at 760 mmHg
• Flash Point: 173.0±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-(4-fluorophenyl)-2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT